![molecular formula C9H13NO3 B6168387 2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid CAS No. 1890206-77-5](/img/no-structure.png)
2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid
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Description
Molecular Structure Analysis
The molecular structure of this compound would consist of a five-membered oxazole ring with a 2,2-dimethylpropyl group and a carboxylic acid group attached. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Oxazoles can participate in a variety of chemical reactions. For example, they can undergo nucleophilic substitution reactions at the 2-position, or they can be hydrolyzed to yield dicarboxylic acids .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, similar compounds like 2,2-dimethylpropyl ethanoate have a predicted boiling point of 203.2±8.0 °C and a predicted density of 0.871±0.06 g/cm3 .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid involves the reaction of 2,2-dimethylpropylamine with ethyl 2-bromoacetate to form the intermediate ethyl 2-(2,2-dimethylpropylamino)acetate. This intermediate is then reacted with hydroxylamine hydrochloride to form the oxazole ring, followed by hydrolysis to yield the final product.", "Starting Materials": [ "2,2-dimethylpropylamine", "ethyl 2-bromoacetate", "hydroxylamine hydrochloride" ], "Reaction": [ "Step 1: Reaction of 2,2-dimethylpropylamine with ethyl 2-bromoacetate in the presence of a base such as sodium hydride or potassium carbonate to form ethyl 2-(2,2-dimethylpropylamino)acetate.", "Step 2: Reaction of the intermediate ethyl 2-(2,2-dimethylpropylamino)acetate with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide to form the oxazole ring.", "Step 3: Hydrolysis of the oxazole ring using a strong acid such as hydrochloric acid to yield the final product, 2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid." ] } | |
CAS RN |
1890206-77-5 |
Molecular Formula |
C9H13NO3 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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